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Compound of Interest

Compound Name: 2-Chloromalonaldehyde

Cat. No.: B104417 Get Quote

Essential Safety and Handling Guide for 2-
Chloromalonaldehyde
For researchers, scientists, and drug development professionals, the safe handling of 2-
Chloromalonaldehyde is paramount. This guide provides immediate, essential safety

protocols, personal protective equipment (PPE) recommendations, and disposal plans to

ensure laboratory safety and operational integrity.

Chemical Identifier:

Name: 2-Chloromalonaldehyde

Synonyms: 2-chloropropanedial, Chloromalondialdehyde

CAS Number: 36437-19-1

Molecular Formula: C₃H₃ClO₂

Molecular Weight: 106.51 g/mol [1]

Hazard Summary: 2-Chloromalonaldehyde is classified as a hazardous substance. It is

harmful if swallowed, in contact with skin, or inhaled.[1] It is known to cause skin irritation and

serious eye irritation, and may also cause respiratory irritation.[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b104417?utm_src=pdf-interest
https://www.benchchem.com/product/b104417?utm_src=pdf-body
https://www.benchchem.com/product/b104417?utm_src=pdf-body
https://www.benchchem.com/product/b104417?utm_src=pdf-body
https://www.benchchem.com/product/b104417?utm_src=pdf-body
https://www.benchchem.com/product/b104417?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromalonaldehyde
https://www.benchchem.com/product/b104417?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromalonaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromalonaldehyde
https://www.chemicalbook.com/msds/2-chloromalonaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC330120010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to mitigate the risks

associated with handling 2-Chloromalonaldehyde. The following table summarizes the

required PPE.
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Protection Type Specific Recommendations Purpose

Eye and Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 (EU) or NIOSH (US)

standards). A face shield may

be necessary for splash

hazards.

To prevent contact with eyes,

which can cause serious

irritation.[2][3]

Skin Protection

Chemical-resistant, impervious

clothing such as a lab coat,

long-sleeved shirt, and long

pants should be worn.[4] For

larger quantities, a chemical-

resistant apron or coveralls is

recommended.

To prevent skin contact and

irritation.[2][3][4]

Hand Protection

Handle with chemical-

impermeable gloves (e.g.,

Nitrile, Neoprene, or Butyl

rubber).[2][4] Gloves must be

inspected prior to use. It is

recommended to use double

gloves, especially when

working within a containment

system like a biological safety

cabinet.[5]

To prevent skin absorption and

irritation.[2][3]

Respiratory Protection Work in a well-ventilated area,

preferably a chemical fume

hood.[2][4] If exposure limits

are exceeded or irritation is

experienced, a NIOSH/MSHA

or European Standard EN 149

approved respirator is

recommended.[4] For

firefighting or significant spills,

a self-contained breathing

To prevent inhalation, which

can be harmful and cause

respiratory irritation.[2][3]
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apparatus (SCBA) is

necessary.[2][3]

Operational Plan for Safe Handling
A systematic workflow is essential for minimizing exposure and ensuring a safe laboratory

environment.

Preparation:

Review Safety Data Sheet (SDS): Thoroughly review the SDS for 2-Chloromalonaldehyde
before commencing any work.[4]

Assemble PPE: Ensure all necessary PPE is readily available and in good condition.[4]

Prepare Work Area: Work should be conducted in a well-ventilated area, such as a chemical

fume hood.[2][4] Ensure that an emergency eyewash station and safety shower are easily

accessible.[3][4]

Handling:

Avoid Dust Formation: When handling the solid form of 2-Chloromalonaldehyde, use

careful scooping techniques to avoid generating dust.[2][3][4]

Weighing: Use a balance inside a fume hood or a ventilated balance enclosure for weighing

the compound.[4]

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing.[4]

General Precautions: Do not eat, drink, or smoke when using this product.[2][3] Wash hands

thoroughly after handling.[2][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep refrigerated.[3]
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Store away from incompatible materials, such as strong oxidizing agents.[3]

The storage area should be locked up.[2][3]

Emergency Procedures
Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention.[2][3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. Get medical attention.

[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[2]

Disposal Plan
Proper disposal of 2-Chloromalonaldehyde and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Chemical Waste: All waste containing 2-Chloromalonaldehyde should be collected in a

suitable, closed, and properly labeled container for disposal.[2]
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Contaminated Materials: Items such as gloves, weighing boats, and absorbent pads that are

contaminated with the chemical should be placed in a sealed, labeled container and

disposed of as hazardous chemical waste.[4]

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate must be collected and treated as hazardous waste. Dispose of the rinsed container

according to institutional guidelines.[4]

Disposal Method:

Disposal of 2-Chloromalonaldehyde must be carried out by a licensed hazardous waste

disposal company in accordance with all local, state, and federal regulations.[2][3][6]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2-
Chloromalonaldehyde, from initial preparation to final disposal.
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Caption: Workflow for the Safe Handling of 2-Chloromalonaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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